Cas no 2172092-13-4 (2-methyl-2-(1-methyl-1H-pyrrol-2-yl)butanoic acid)

• Product Name: 2-methyl-2-(1-methyl-1H-pyrrol-2-yl)butanoic acid
• CAS No: 2172092-13-4
• MF: C₁₀H₁₅NO₂
• MW: 181.231602907181
• CID: 5567386
• PubChem ID: 165595796
• Update Time: 2025-06-09

2-methyl-2-(1-methyl-1H-pyrrol-2-yl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 2172092-13-4
• EN300-1591697
• 2-methyl-2-(1-methyl-1H-pyrrol-2-yl)butanoic acid

• Inchi： 1S/C10H15NO2/c1-4-10(2,9(12)13)8-6-5-7-11(8)3/h5-7H,4H2,1-3H3,(H,12,13)
• InChI Key： LCRIMRBOSFFUCC-UHFFFAOYSA-N
• SMILES： OC(C(C)(CC)C1=CC=CN1C)=O

Computed Properties

• Exact Mass: 181.110278721g/mol
• Monoisotopic Mass: 181.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 42.2Ų

Additional information on 2-methyl-2-(1-methyl-1H-pyrrol-2-yl)butanoic acid

Introduction to 2-Methyl-2-(1-methyl-1H-pyrrol-2-yl)butanoic Acid (CAS No. 2172092-13-4)

2-Methyl-2-(1-methyl-1H-pyrrol-2-yl)butanoic acid (CAS No. 2172092-13-4) is a novel organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various applications, particularly in the development of new therapeutic agents.

The molecular structure of 2-methyl-2-(1-methyl-1H-pyrrol-2-yl)butanoic acid is composed of a butanoic acid backbone with a 1-methylpyrrole substituent. The presence of the pyrrole ring, a five-membered heterocyclic aromatic compound, imparts unique chemical and biological properties to the molecule. The methyl groups attached to the pyrrole ring and the butanoic acid moiety further enhance its stability and reactivity.

Recent studies have focused on the pharmacological properties of 2-methyl-2-(1-methyl-1H-pyrrol-2-yl)butanoic acid. One notable area of research is its potential as an anti-inflammatory agent. In vitro and in vivo experiments have demonstrated that this compound can effectively inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). These findings suggest that 2-methyl-2-(1-methyl-1H-pyrrol-2-yl)butanoic acid could be a valuable candidate for the treatment of inflammatory diseases.

In addition to its anti-inflammatory properties, 2-methyl-2-(1-methyl-1H-pyrrol-2-yl)butanoic acid has also shown promise in neuroprotective applications. Preclinical studies have indicated that this compound can protect neurons from oxidative stress and apoptosis, which are key factors in neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease. The mechanism of action appears to involve the modulation of intracellular signaling pathways, including the activation of antioxidant enzymes and the inhibition of pro-apoptotic proteins.

The synthesis of 2-methyl-2-(1-methyl-1H-pyrrol-2-yl)butanoic acid has been optimized using modern synthetic techniques. One common approach involves the condensation of 1-methylpyrrole with an appropriate aldehyde or ketone, followed by a series of functional group transformations to introduce the butanoic acid moiety. The efficiency and scalability of these synthetic methods have facilitated its production for both research and potential commercial applications.

To further explore the therapeutic potential of 2-methyl-2-(1-methyl-1H-pyrrol-2-yl)butanoic acid, several clinical trials are currently underway. These trials aim to evaluate its safety, efficacy, and pharmacokinetic properties in human subjects. Preliminary results from phase I trials have shown that the compound is well-tolerated at various dose levels, with no significant adverse effects reported.

The future prospects for 2-methyl-2-(1-methyl-1H-pyrrol-2-yl)butanoic acid are promising. Its unique chemical structure and diverse biological activities make it an attractive candidate for further development in drug discovery programs. Ongoing research is focused on optimizing its pharmacological profile, enhancing its bioavailability, and exploring new therapeutic indications.

In conclusion, 2-methyl-2-(1-methyl-1H-pyrrol-2-yl)butanoic acid (CAS No. 2172092-13-4) represents a significant advancement in the field of medicinal chemistry. Its potential as an anti-inflammatory and neuroprotective agent highlights its importance in addressing unmet medical needs. As research continues to uncover new insights into its mechanisms of action and therapeutic applications, this compound is poised to play a crucial role in the development of innovative treatments for various diseases.